Cas no 1391407-29-6 (2,2,2-Trimethoxyethylcyclopropane)

• Product Name: 2,2,2-Trimethoxyethylcyclopropane
• CAS No: 1391407-29-6
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 6206015
• PubChem ID: 80484846
• Update Time: 2025-10-23

2,2,2-Trimethoxyethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trimethoxyethylcyclopropane
• (2,2,2-trimethoxyethyl)cyclopropane
• EN300-7147065
• 1391407-29-6
• AKOS019048698

• Inchi： 1S/C8H16O3/c1-9-8(10-2,11-3)6-7-4-5-7/h7H,4-6H2,1-3H3
• InChI Key： SDSFNLBSWUEZQA-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CC1)(OC)OC

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters

Additional information on 2,2,2-Trimethoxyethylcyclopropane

Comprehensive Analysis of 2,2,2-Trimethoxyethylcyclopropane (CAS 1391407-29-6): Properties, Applications, and Industry Trends

2,2,2-Trimethoxyethylcyclopropane (CAS 1391407-29-6) is a specialized cyclopropane derivative with a unique molecular structure featuring three methoxy groups attached to an ethyl side chain. This compound has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and material science. Researchers and industry professionals frequently search for terms like "2,2,2-Trimethoxyethylcyclopropane synthesis," "CAS 1391407-29-6 applications," and "cyclopropane derivatives in drug discovery," reflecting its growing importance in scientific and industrial domains.

The molecular formula of 2,2,2-Trimethoxyethylcyclopropane (C₈H₁₆O₃) combines the stability of a cyclopropane ring with the reactivity of methoxy groups, making it a valuable building block for asymmetric catalysis and stereoselective reactions. Recent studies highlight its role in developing chiral auxiliaries and ligands for transition metal complexes, addressing the increasing demand for enantioselective synthesis methods in the pharmaceutical industry. Searches related to "green chemistry approaches for cyclopropane derivatives" and "sustainable synthesis of CAS 1391407-29-6" demonstrate the compound's alignment with modern eco-friendly chemical processes.

In material science, 2,2,2-Trimethoxyethylcyclopropane serves as a precursor for functionalized polymers with tailored thermal and mechanical properties. Its ability to undergo ring-opening polymerization has been explored for creating high-performance coatings and adhesives, topics frequently queried as "cyclopropane-based polymer applications." The compound's low viscosity and high stability under various conditions make it particularly suitable for advanced composite materials used in aerospace and automotive industries.

Analytical characterization of CAS 1391407-29-6 typically involves GC-MS, NMR spectroscopy, and HPLC purity testing, with researchers often searching for "analytical methods for 2,2,2-Trimethoxyethylcyclopropane." The compound exhibits characteristic proton NMR signals at 3.3 ppm (methoxy groups) and 0.8-1.2 ppm (cyclopropane ring protons), while its mass spectrum shows a molecular ion peak at m/z 160. These spectral features are crucial for quality control in industrial production, where consistency in isomeric purity is paramount.

Emerging applications of 2,2,2-Trimethoxyethylcyclopropane in agrochemical research have sparked interest, particularly in developing novel plant growth regulators and eco-friendly pesticides. The compound's structural motif appears in several bioactive molecules showing herbicidal activity, aligning with the agricultural industry's focus on "sustainable crop protection chemicals." Patent literature reveals innovative uses of this cyclopropane derivative in controlled-release formulations, addressing frequent search queries about "slow-release agrochemical carriers."

From a regulatory perspective, CAS 1391407-29-6 is not classified as hazardous under major chemical inventories, though proper laboratory handling procedures should always be followed. The compound's physicochemical properties—including a boiling point of 210-215°C and density of 1.02 g/cm³—make it relatively easy to handle in industrial settings. Recent advancements in continuous flow chemistry have enabled safer and more efficient large-scale production, responding to industry searches for "scalable synthesis of trimethoxyethylcyclopropanes."

The commercial availability of 2,2,2-Trimethoxyethylcyclopropane has expanded significantly, with manufacturers offering various technical grades (95-99% purity) and custom synthesis options. Market analysis shows growing demand from contract research organizations and specialty chemical companies, particularly in regions with strong pharmaceutical innovation ecosystems. Industry professionals frequently search for "CAS 1391407-29-6 suppliers" and "bulk pricing for cyclopropane derivatives," indicating robust commercial interest.

Future research directions for 2,2,2-Trimethoxyethylcyclopropane may explore its potential in energy storage materials and electronic chemicals, areas generating numerous search queries like "cyclopropanes in battery electrolytes." The compound's unique combination of structural rigidity and functional group versatility positions it as a promising candidate for next-generation energy materials. As synthetic methodologies advance, particularly in photocatalysis and electrochemical synthesis, the accessibility and applications of this valuable building block are expected to expand further.